Cas no 1361806-54-3 (5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1361806-54-3
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4931736
• Update Time: 2025-06-10

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H9F3N2O3/c1-4-5(2-13)3-14-7(6(4)8(15)16)17-9(10,11)12/h3H,2,13H2,1H3,(H,15,16)
• InChI Key： GXAACRPQSHUVFV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=C(C)C(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361806-54-3): A Comprehensive Overview

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361806-54-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid is a pyridine derivative with a trifluoromethoxy substituent and an aminomethyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, while the aminomethyl group provides opportunities for further functionalization and conjugation with other molecules. The molecular formula of this compound is C₁₁H₁₂F₃N₂O₃, and its molecular weight is approximately 277.21 g/mol.

The crystal structure of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been determined using X-ray diffraction techniques. The molecule adopts a planar conformation, which is favorable for interactions with biological targets. The planarity of the pyridine ring and the spatial arrangement of the substituents contribute to its binding affinity and selectivity for specific receptors.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of 4-methyl-2-trifluoromethoxypyridine-3-carbaldehyde with an appropriate amine followed by carboxylation. This method yields high purity products with good yields.

An alternative synthetic route involves the reaction of 4-methyl-2-trifluoromethoxypyridine-3-carbonitrile with hydroxylamine to form the corresponding oxime, which is then converted to the carboxylic acid via hydrolysis. This method offers advantages in terms of scalability and cost-effectiveness, making it suitable for large-scale production.

Biological Activities and Therapeutic Potential

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been evaluated for its biological activities in various preclinical studies. One of its notable properties is its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Specifically, this compound has shown activity as an agonist or antagonist for certain GPCRs, making it a potential candidate for treating conditions such as pain, inflammation, and neurological disorders.

In addition to its GPCR modulation properties, 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has also demonstrated anti-inflammatory effects in vitro and in vivo. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Clinical Trials and Development Status

The therapeutic potential of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has led to its evaluation in several clinical trials. Early-phase trials have focused on assessing its safety and pharmacokinetic profile in healthy volunteers. Preliminary results have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Ongoing phase II trials are currently investigating the efficacy of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid in patients with chronic pain conditions such as osteoarthritis and neuropathic pain. These trials aim to determine the optimal dosing regimen and evaluate the compound's effectiveness in reducing pain symptoms compared to placebo or standard treatments.

Recent Research Advancements

The field of medicinal chemistry continues to advance rapidly, and recent studies have shed new light on the mechanisms underlying the biological activities of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target a specific subtype of GPCR involved in pain signaling pathways. This finding has important implications for developing more targeted therapies with fewer side effects.

Another recent study investigated the use of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid as a prodrug strategy to enhance its delivery to target tissues. By conjugating this compound with biodegradable polymers or other carrier molecules, researchers were able to improve its bioavailability and reduce systemic toxicity. This approach holds promise for optimizing the therapeutic index of this compound.

Conclusion

In conclusion, 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361806-54-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties such as lipophilicity and metabolic stability, making it an attractive candidate for drug development. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its pharmacological profile, and advancing it through clinical trials for various indications.